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Compound of Interest

Compound Name: Hemokinin 1 (mouse)

Cat. No.: B612655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the localization of Hemokinin-1 (Hk-

1) in various mouse tissues. It is designed to be a valuable resource for researchers, scientists,

and professionals involved in drug development who are interested in the physiological and

pathological roles of this tachykinin peptide. This document summarizes the current

understanding of Hk-1 distribution, presents available quantitative data, details the

experimental methodologies for its detection, and visualizes its key signaling pathway.

Introduction to Hemokinin-1
Hemokinin-1 is a member of the tachykinin peptide family, which also includes Substance P

(SP) and Neurokinin A (NKA).[1] In mice, Hk-1 is encoded by the Tac4 gene.[2] While sharing

structural similarities with other tachykinins and binding with high affinity to the Neurokinin-1

receptor (NK1R), Hk-1 exhibits a distinct expression pattern and physiological functions.[1]

Initially discovered in hematopoietic cells, its name reflects its significant presence and role

within the immune system.[1] Subsequent research has revealed a widespread distribution of

Hk-1 throughout the body, implicating it in a variety of processes including inflammation, pain

modulation, and immune regulation.[1]

Data Presentation: Quantitative Expression of Tac4
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Quantitative data on the expression of Hemokinin-1 at the protein level across a wide range of

mouse tissues is limited in the publicly available literature. However, several studies have

quantified the mRNA expression of the Tac4 gene, which encodes for Hk-1. The following

tables summarize the available quantitative and semi-quantitative data on Tac4 mRNA

expression in various mouse tissues. It is important to note that direct comparisons between

different studies may be challenging due to variations in experimental protocols and

quantification methods.
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Tissue/Cell Type Method
Relative
Expression Level

Reference

Immune System

B-Lymphocyte Cell

Lines (70Z/3.12, ABE-

8.1/2, RAW8.1)

RT-PCR Expressed [3]

CD11b+

Macrophages
RT-PCR Expressed [2]

CD11c+ Dendritic

Cells
RT-PCR Expressed [2]

Microglial Cell Line

(EOC 13.31)
RT-PCR Expressed [2]

Reproductive System

Uterus (non-pregnant) RT-qPCR

Baseline expression,

regulated by ovarian

steroids

[4]

Uterus (pregnant) RT-qPCR
Expression varies with

gestational stage
[4]

Ovaries RT-PCR Expressed [2]

Oocytes RT-PCR Expressed [2]

Nervous System

Dorsal Root Ganglia RT-qPCR Stable expression [5]

Spinal Cord (dorsal) RT-qPCR Not detectable [5]

Other Tissues

Adrenal Gland - Expressed [2]

Gut - Expressed [2]

Integumental System

(Skin)
- Expressed [2]
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Lung - Expressed [6]

Note: The table provides a summary of reported expression. The term "Expressed" indicates

that the presence of Tac4 mRNA was detected, but specific quantitative values were not

provided in a comparative context in the cited source.

Hemokinin-1 Signaling Pathway
Hemokinin-1 primarily exerts its biological effects through the activation of the Neurokinin-1

Receptor (NK1R), a G-protein coupled receptor (GPCR). Upon binding of Hk-1, the NK1R

undergoes a conformational change, leading to the activation of intracellular signaling

cascades. The primary pathway involves the activation of Gq/11 proteins, which in turn

stimulates Phospholipase C (PLC). PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the

release of intracellular calcium (Ca2+), while DAG activates Protein Kinase C (PKC). These

events lead to the activation of downstream pathways, including the MAPK/ERK pathway,

which ultimately modulates cellular processes such as proliferation, inflammation, and

neurotransmission.[7][8]
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Hemokinin-1 Signaling Pathway
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Immunohistochemistry Workflow
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In Situ Hybridization Workflow
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RT-qPCR Workflow
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Data Analysis
(Relative Quantification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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